Cas no 68828-49-9 (methanediyldinaphthalene-1,2,7-triyl tetraacetate)

methanediyldinaphthalene-1,2,7-triyl tetraacetate structure
68828-49-9 structure
Product Name:methanediyldinaphthalene-1,2,7-triyl tetraacetate
CAS No:68828-49-9
MF:C29H24O8
MW:500.496068954468
CID:1735431
PubChem ID:3052494
Update Time:2025-04-21

methanediyldinaphthalene-1,2,7-triyl tetraacetate Chemical and Physical Properties

Names and Identifiers

    • methanediyldinaphthalene-1,2,7-triyl tetraacetate
    • [7-acetyloxy-8-[(2,7-diacetyloxynaphthalen-1-yl)methyl]naphthalen-2-yl] acetate
    • BRN 2318871
    • DTXSID70218933
    • 0-06-00-01182 (Beilstein Handbook Reference)
    • 68828-49-9
    • 2,7-Naphthalenediol, 1,1'-methylenebis-, tetraacetate
    • 1,1'-Methylenebis-2,7-naphthalenediol tetraacetate
    • Inchi: 1S/C29H24O8/c1-16(30)34-22-9-5-20-7-11-28(36-18(3)32)26(24(20)13-22)15-27-25-14-23(35-17(2)31)10-6-21(25)8-12-29(27)37-19(4)33/h5-14H,15H2,1-4H3
    • InChI Key: WRPGCHXFKHIODD-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC2C=CC(=CC=2C=1CC1=C(C=CC2C=CC(=CC1=2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 500.14712
  • Monoisotopic Mass: 500.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 787
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2
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